Cas no 17799-03-0 ((2,4,5-trichlorophenyl)methyl Thiocyanate)
17799-03-0 structure
Product Name:(2,4,5-trichlorophenyl)methyl Thiocyanate
CAS No:17799-03-0
MF:C8H4Cl3NS
MW:252.548057556152
CID:906591
PubChem ID:329128
Update Time:2025-04-19
(2,4,5-trichlorophenyl)methyl Thiocyanate Chemical and Physical Properties
Names and Identifiers
-
- (2,4,5-trichlorophenyl)methyl Thiocyanate
- AC1L7435
- NSC310256
- NSC-310256
- DTXSID10317050
- 1,2,4-Trichloro-5-(thiocyanatomethyl)benzene
- DS-008202
- 17799-03-0
-
- Inchi: 1S/C8H4Cl3NS/c9-6-2-8(11)7(10)1-5(6)3-13-4-12/h1-2H,3H2
- InChI Key: OTTDPZLECHGRNG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1CSC#N)Cl)Cl
Computed Properties
- Exact Mass: 250.91322
- Monoisotopic Mass: 250.913003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 23.79
- LogP: 4.36108
(2,4,5-trichlorophenyl)methyl Thiocyanate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
17799-03-0 ((2,4,5-trichlorophenyl)methyl Thiocyanate) Related Products
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